Cas no 1226427-09-3 (3-(2-methoxyethyl)-1-2-(2-methyl-1H-imidazol-1-yl)ethylurea)

• Product Name: 3-(2-methoxyethyl)-1-2-(2-methyl-1H-imidazol-1-yl)ethylurea
• CAS No: 1226427-09-3
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 6490737
• Update Time: 2025-06-14

3-(2-methoxyethyl)-1-2-(2-methyl-1H-imidazol-1-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-1-2-(2-methyl-1H-imidazol-1-yl)ethylurea
• 1-(2-methoxyethyl)-3-[2-(2-methylimidazol-1-yl)ethyl]urea

• Inchi： 1S/C10H18N4O2/c1-9-11-3-6-14(9)7-4-12-10(15)13-5-8-16-2/h3,6H,4-5,7-8H2,1-2H3,(H2,12,13,15)
• InChI Key： JNGWNKJJLBAUSW-UHFFFAOYSA-N
• SMILES： N(CCOC)C(NCCN1C(C)=NC=C1)=O

Additional information on 3-(2-methoxyethyl)-1-2-(2-methyl-1H-imidazol-1-yl)ethylurea

Comprehensive Overview of 3-(2-methoxyethyl)-1-2-(2-methyl-1H-imidazol-1-yl)ethylurea (CAS No. 1226427-09-3)

The compound 3-(2-methoxyethyl)-1-2-(2-methyl-1H-imidazol-1-yl)ethylurea (CAS No. 1226427-09-3) is a chemically synthesized urea derivative with a unique molecular structure. This compound has garnered significant attention in the pharmaceutical and biochemical research communities due to its potential applications in drug discovery and development. The presence of both methoxyethyl and imidazolyl groups in its structure makes it a versatile intermediate for designing novel therapeutic agents. Researchers are particularly interested in its role as a bioactive scaffold, which could be leveraged for targeting specific enzymes or receptors in disease pathways.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. 3-(2-methoxyethyl)-1-2-(2-methyl-1H-imidazol-1-yl)ethylurea fits into this trend as a promising candidate for further exploration. Its urea backbone is known to enhance binding affinity and solubility, which are critical factors in drug design. Additionally, the imidazole ring contributes to its potential as a hydrogen bond donor/acceptor, a feature often exploited in medicinal chemistry to improve pharmacokinetic properties.

The synthesis and characterization of CAS No. 1226427-09-3 have been documented in several peer-reviewed journals, highlighting its reproducibility and stability under standard laboratory conditions. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where researchers aim to optimize its efficacy and selectivity. Given the growing interest in heterocyclic compounds, 3-(2-methoxyethyl)-1-2-(2-methyl-1H-imidazol-1-yl)ethylurea represents a valuable addition to the toolkit of chemists and pharmacologists.

From an industrial perspective, the scalability of 3-(2-methoxyethyl)-1-2-(2-methyl-1H-imidazol-1-yl)ethylurea production is a topic of interest. Manufacturers are exploring efficient routes to synthesize this compound while minimizing environmental impact. The integration of green chemistry principles and catalytic processes has been proposed to enhance its sustainable production. This aligns with the broader industry shift toward eco-friendly synthesis and reduced waste generation.

In the realm of computational chemistry, CAS No. 1226427-09-3 has been subjected to molecular docking and quantitative structure-activity relationship (QSAR) analyses. These studies provide insights into its potential interactions with biological targets, such as kinases or G-protein-coupled receptors (GPCRs). Such data are invaluable for virtual screening campaigns, where researchers prioritize compounds for experimental validation. The compound's drug-likeness and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles are also under investigation to assess its suitability for further development.

Another area of exploration is the potential application of 3-(2-methoxyethyl)-1-2-(2-methyl-1H-imidazol-1-yl)ethylurea in combination therapies. With the rise of multidrug resistance in various diseases, combining this compound with other active agents could yield synergistic effects. Preliminary studies suggest that its mechanism of action may complement existing treatments, though further clinical validation is required.

In summary, 3-(2-methoxyethyl)-1-2-(2-methyl-1H-imidazol-1-yl)ethylurea (CAS No. 1226427-09-3) is a compound of significant scientific and industrial interest. Its unique structural features, coupled with its potential applications in drug discovery and sustainable chemistry, make it a subject of ongoing research. As the fields of medicinal chemistry and biotechnology continue to evolve, this compound is likely to play a pivotal role in the development of next-generation therapeutics.